1-(4-Ethylphenyl)ethen-1-ol

• CAS: 581799-86-2

Core Science & Biosynthesis

Transient Dynamics and Physical Properties of 1-(4-Ethylphenyl)ethen-1-ol in Solution: A Comprehensive Technical Guide

Executive Summary

The molecule 1-(4-Ethylphenyl)ethen-1-ol is the highly reactive, transient enol tautomer of 4'-ethylacetophenone[1]. In standard aqueous or organic solutions, simple enols are thermodynamically unstable relative to their keto counterparts due to the significant bond energy difference between the C=O π -bond and the C=C π -bond. Consequently, 1-(4-ethylphenyl)ethen-1-ol exists in a vanishingly small equilibrium concentration, making its physical properties impossible to measure through traditional isolation.

This technical whitepaper provides an authoritative framework for understanding, generating, and quantifying the physical properties of 1-(4-ethylphenyl)ethen-1-ol in solution. By synthesizing principles of flash photolysis, diffusion-controlled scavenging, and Hammett linear free-energy relationships, we establish a self-validating methodology for characterizing this transient species.

Thermodynamic Landscape and Keto-Enol Equilibrium

The physical behavior of 1-(4-ethylphenyl)ethen-1-ol in solution is dictated by the keto-enol equilibrium constant ( KE​ ), defined as the ratio of the enolization rate ( ke​ ) to the ketonization rate ( kk​ ).

For the unsubstituted parent molecule, acetophenone, the equilibrium heavily favors the thermodynamic sink of the keto form, with a pKE​ of approximately 7.90 in aqueous solution[2]. The introduction of the 4-ethyl group ( σp​=−0.15 ) alters this landscape. According to Hammett ρ analyses established by Guthrie et al., the enolization of substituted acetophenones exhibits a ρ value of -1.39[3]. The electron-donating inductive and hyperconjugative effects of the ethyl group stabilize the partial positive charge developed at the β -carbon during the transition state of enolization. This structural causality slightly increases the enol content compared to acetophenone, yielding an estimated pKE​ of 7.7 for 1-(4-ethylphenyl)ethen-1-ol.

Quantitative Data Summary

Property / Parameter	Acetophenone (Parent)	1-(4-Ethylphenyl)ethen-1-ol	Method of Determination
pKE​ (Keto-Enol Eq.)	7.90 ± 0.02	~ 7.70 (Calculated)	Flash Photolysis / Kinetics
pKaK​ (Carbon Acid)	18.24 ± 0.03	~ 18.50 (Calculated)	Halogen Scavenging
pKaE​ (Oxygen Acid)	10.34 ± 0.05	~ 10.80 (Calculated)	Thermodynamic Cycle
Enolization Rate ( ke​ )	1.21×10−8 s−1	∼1.5×10−8 s−1	Bromine Scavenging

Table 1: Thermodynamic and kinetic parameters in aqueous solution at 25 °C. Values for the 4-ethyl derivative are derived via linear free-energy extrapolation from established acetophenone baselines[2][3].

Photochemical Generation and Tautomerization Pathway

Because the equilibrium concentration of 1-(4-ethylphenyl)ethen-1-ol is ∼10−8 M, it cannot be studied via direct dissolution. Instead, the enol must be generated dynamically in concentrations that exceed its equilibrium state. This is achieved via the flash photohydration of a precursor, 4-ethylphenylacetylene.

Photochemical generation and keto-enol tautomerization pathway of 1-(4-Ethylphenyl)ethen-1-ol.

Protocol 1: Flash-Photolytic Generation and Kinetic Monitoring

Objective: To generate the transient enol and measure its ketonization rate ( kk​ ) in a self-validating system. Causality: Traditional mixing techniques (e.g., stopped-flow) possess dead times in the millisecond range, which is too slow to capture the rapid ketonization of simple enols. Flash photolysis bypasses mixing entirely, generating the enol in situ within nanoseconds.

• Precursor Preparation: Prepare a 1.0×10−4 M solution of 4-ethylphenylacetylene in a highly purified aqueous buffer (e.g., perchloric acid/sodium perchlorate to maintain constant ionic strength).

• Excitation: Subject the solution to a 20-nanosecond pulse from a Nd:YAG laser (266 nm). This triggers the photohydration of the alkyne directly into 1-(4-ethylphenyl)ethen-1-ol.

• Transient Absorption Spectroscopy: Immediately monitor the optical absorbance at ∼280 nm (the π→π∗ transition of the enol).

• Data Acquisition: Record the exponential decay of the absorbance signal as the enol tautomerizes into 4'-ethylacetophenone. Fit the decay curve to a first-order kinetic model to extract kk​ .

• Self-Validation Step (Isosbestic Verification): Scan the full UV-Vis spectrum across multiple time delays. The presence of a clean isosbestic point between the enol decay and the keto growth validates that no parasitic side reactions (e.g., radical polymerization) are occurring, ensuring mass balance.

Nucleophilicity and Halogen Scavenging Kinetics

To fully map the physical properties of the enol, the enolization rate ( ke​ ) of the keto form must be determined. 1-(4-Ethylphenyl)ethen-1-ol is highly nucleophilic at its β -carbon. It reacts with molecular bromine at the diffusion-controlled limit ( k≈3.2×109 M−1 s−1 )[4].

Protocol 2: Halogen Scavenging for Enolization Determination

Objective: To trap the enol the moment it forms, allowing the measurement of the forward enolization rate ( ke​ ). Causality: Because the reaction between the enol and bromine is diffusion-controlled, maintaining a sufficient excess of bromine ensures that every enol molecule is brominated before it can ketonize. Thus, the rate of bromine disappearance becomes exactly equal to the rate of enolization.

• Solution Assembly: Dissolve 4'-ethylacetophenone ( 1.0×10−3 M) in an aqueous buffer containing a known excess of saturated bromine water ( [Br2​]≈1.0×10−4 M).

• Spectrophotometric Tracking: Monitor the reaction at 320 nm, which corresponds to the absorption maximum of the tribromide ion ( Br3−​ ), acting as a proxy for total bromine concentration.

• Kinetic Analysis: Plot the absorbance of Br3−​ over time.

• Self-Validation Step (Zero-Order Check): The resulting plot must be strictly linear (zero-order with respect to bromine). If the plot curves (first-order), it indicates the bromine concentration is too low, and ketonization is competing with scavenging. A perfectly linear slope confirms that enolization is the sole rate-limiting step, validating the extracted ke​ value.

Solution Acidity and the Thermodynamic Cycle

The physical behavior of 1-(4-ethylphenyl)ethen-1-ol in solution is profoundly influenced by its acidity. The molecule acts as an oxygen acid, deprotonating to form an enolate anion.

The acidity of the enol ( pKaE​ ) cannot be titrated directly due to its transient nature. Instead, it is calculated using a rigorous thermodynamic cycle connecting the ketone, the enol, and their common enolate anion:

pKaK​=pKE​+pKaE​

Where pKaK​ is the acidity of 4'-ethylacetophenone ionizing as a carbon acid. Based on the extrapolated values for the 4-ethyl derivative ( pKaK​≈18.5 and pKE​≈7.7 ), the pKaE​ of 1-(4-ethylphenyl)ethen-1-ol is approximately 10.8 . This relatively low pKa​ (compared to aliphatic alcohols, pKa​∼16 ) is caused by the resonance stabilization of the resulting enolate anion, where the negative charge is delocalized across the oxygen atom, the α -carbon, and the extended π -system of the 4-ethylphenyl ring.

Sources

• 1. Ethanone, 1-(4-ethylphenyl)- [webbook.nist.gov]
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• 4. cdnsciencepub.com [cdnsciencepub.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1-(4-Ethylphenyl)ethen-1-ol as a Nucleophile in Asymmetric Aldol Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking Chiral Architectures through Strategic Enol Nucleophiles

The asymmetric aldol reaction stands as a cornerstone of modern organic synthesis, enabling the stereocontrolled formation of carbon-carbon bonds to construct complex chiral molecules.[1] The β-hydroxy carbonyl motif generated is a ubiquitous structural element in a vast array of natural products and pharmaceutical agents. A key challenge in this field lies in the precise control of stereochemistry at the newly formed chiral centers. This guide focuses on the strategic use of 1-(4-ethylphenyl)ethen-1-ol, the enol tautomer of 4'-ethylacetophenone, as a prochiral nucleophile in asymmetric aldol reactions. While the enol form itself is transient, its in situ generation and subsequent reaction provide a powerful avenue to access enantiomerically enriched β-hydroxy ketones.

This document provides an in-depth exploration of the mechanistic principles and practical protocols for employing 4'-ethylacetophenone as a nucleophilic partner in organocatalyzed and chiral auxiliary-mediated asymmetric aldol reactions. The insights and methodologies presented herein are designed to empower researchers in the rational design and execution of stereoselective syntheses.

Mechanistic Considerations: The Enamine and Enolate Pathways

The asymmetric aldol reaction of a ketone like 4'-ethylacetophenone can be broadly categorized into two primary mechanistic pathways, depending on the catalytic system employed: the enamine pathway, commonly accessed through organocatalysis with chiral secondary amines like proline, and the enolate pathway, which is typically achieved using chiral auxiliaries and Lewis acids.

The Proline-Catalyzed Enamine Cycle

(S)-Proline has emerged as a remarkably effective and simple organocatalyst for direct asymmetric aldol reactions.[2][3] The catalytic cycle, as illustrated below, proceeds through an enamine intermediate.

Caption: Proline-catalyzed enamine cycle for the asymmetric aldol reaction.

In this cycle, (S)-proline first condenses with 4'-ethylacetophenone to form a chiral enamine. This enamine then attacks the aldehyde electrophile in a stereocontrolled manner, dictated by the steric environment of the proline catalyst. Subsequent hydrolysis of the resulting iminium ion releases the chiral β-hydroxy ketone and regenerates the proline catalyst.[4][5] The carboxylate group of proline is believed to play a crucial role in the transition state, acting as a general acid/base co-catalyst.[2]

Chiral Auxiliary-Mediated Enolate Formation

Caption: Workflow for a chiral auxiliary-mediated asymmetric aldol reaction.

This approach involves first acylating the chiral auxiliary with a derivative of 4'-ethylacetic acid. The resulting N-acyl imide is then treated with a Lewis acid (e.g., dibutylboron triflate) and a hindered base to generate a stereodefined (Z)-enolate. This enolate then reacts with an aldehyde through a highly organized, chair-like transition state, leading to a high degree of diastereoselectivity.[6] The chiral auxiliary is subsequently cleaved to yield the enantiomerically enriched product and can often be recovered for reuse.

Experimental Protocols

The following protocols are representative methodologies for the asymmetric aldol reaction of 4'-ethylacetophenone, based on established procedures for analogous aryl ketones.

Protocol 1: (S)-Proline-Catalyzed Direct Asymmetric Aldol Reaction

This protocol describes the direct reaction between 4'-ethylacetophenone and a representative aromatic aldehyde using (S)-proline as the organocatalyst.

Materials:

• 4'-Ethylacetophenone (≥97%)[9]

• 4-Nitrobenzaldehyde

• (S)-Proline

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add (S)-proline (0.075 mmol, 30 mol%).

• Add anhydrous DMSO (1.0 mL) to the flask and stir until the proline is dissolved.

• Add 4'-ethylacetophenone (1.25 mmol).

• Add 4-nitrobenzaldehyde (0.25 mmol) to the reaction mixture.

• Stir the reaction mixture at room temperature for 24-72 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[5]

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (5 mL).

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers and wash with brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired β-hydroxy ketone.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Protocol 2: Chiral Oxazolidinone-Mediated Asymmetric Aldol Reaction

This protocol outlines the use of an Evans' oxazolidinone chiral auxiliary to achieve a highly diastereoselective aldol reaction.

Step 2a: Preparation of the N-Propionyl Oxazolidinone

This step involves the acylation of the chiral auxiliary with a propionyl group derived from 4'-ethylacetophenone.

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Propionyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv) in anhydrous DCM in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 equiv) dropwise.

• Add propionyl chloride (1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the N-propionyl oxazolidinone, which can be purified by crystallization or chromatography.

Step 2b: Asymmetric Aldol Reaction

Materials:

• N-Propionyl oxazolidinone from Step 2a

• Dibutylboron triflate (DBBT), 1 M solution in DCM

• Diisopropylethylamine (DIPEA)

• Aldehyde (e.g., isobutyraldehyde)

• Dichloromethane (DCM), anhydrous

• Methanol

• 30% Hydrogen peroxide solution

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous DCM under an inert atmosphere and cool to -78 °C (dry ice/acetone bath).

• Add dibutylboron triflate (1.1 equiv) dropwise, followed by the dropwise addition of DIPEA (1.2 equiv).

• Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 30 minutes to ensure complete enolate formation.

• Cool the reaction back down to -78 °C and add the aldehyde (1.2 equiv) dropwise.

• Stir at -78 °C for 2 hours, then warm to 0 °C and stir for 1 hour.

• Quench the reaction at 0 °C by adding methanol (5 mL), followed by a 2:1 mixture of methanol and 30% hydrogen peroxide (5 mL). Stir vigorously for 1 hour.

• Dilute with water and extract with DCM.

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the aldol adduct by silica gel chromatography. The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis of the crude product.

Step 2c: Cleavage of the Chiral Auxiliary

Materials:

• Aldol adduct from Step 2b

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (H₂O₂)

• Tetrahydrofuran (THF)

• Water

Procedure:

• Dissolve the aldol adduct in a 3:1 mixture of THF and water.

• Cool to 0 °C and add 30% aqueous H₂O₂ (4.0 equiv) followed by aqueous LiOH (2.0 equiv).

• Stir at 0 °C for 4 hours.

• Quench with an aqueous solution of sodium sulfite.

• Extract the product with ethyl acetate. The aqueous layer will contain the chiral auxiliary.

• Acidify the aqueous layer to recover the chiral auxiliary by extraction.

• Purify the β-hydroxy acid product by chromatography.

Data Presentation

The following table summarizes typical results that can be expected for the asymmetric aldol reaction of acetophenone derivatives with various aldehydes, providing a benchmark for the reaction of 4'-ethylacetophenone.

Entry	Ketone Donor	Aldehyde Acceptor	Catalyst/Auxiliary	Solvent	Time (h)	Yield (%)	d.r. (syn:anti)	ee (%)
1	Acetone	4-Nitrobenzaldehyde	(S)-Proline (30 mol%)	DMSO	4	68	-	76 (R)
2	Cyclohexanone	4-Nitrobenzaldehyde	(S)-Proline (20 mol%)	DMSO	24	95	95:5	99 (anti)
3	N-Propionyl Evans' Auxiliary	Isobutyraldehyde	Bu₂BOTf, DIPEA	CH₂Cl₂	3	85-95	>99:1 (syn)	>99
4	N-Propionyl Evans' Auxiliary	Benzaldehyde	Bu₂BOTf, DIPEA	CH₂Cl₂	3	80-90	>99:1 (syn)	>99

Data compiled and adapted from representative literature.[2][10]

Conclusion

The use of 1-(4-ethylphenyl)ethen-1-ol, via its parent ketone 4'-ethylacetophenone, as a nucleophile in asymmetric aldol reactions offers a versatile and powerful strategy for the synthesis of chiral β-hydroxy ketones. Both organocatalytic methods, such as proline catalysis, and chiral auxiliary-mediated approaches provide effective control over the stereochemical outcome of the reaction. The choice of methodology will depend on the desired stereoisomer, substrate scope, and scalability requirements of the synthesis. The protocols and mechanistic insights provided in this guide serve as a comprehensive resource for researchers aiming to leverage this valuable transformation in their synthetic endeavors.

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. [Link]

• Northrup, A. B., & MacMillan, D. W. C. (2002). The First Direct and Enantioselective Cross-Aldol Reaction of Aldehydes. Journal of the American Chemical Society, 124(11), 2458–2460. [Link]

• Palomo, C., Oiarbide, M., & García, J. M. (2004). The Aldol Reaction: A Story of Over a Century. Angewandte Chemie International Edition, 43(13), 1644-1647. [Link]

• Alcaide, B., & Almendros, P. (2002). The Direct Asymmetric Aldol Reaction: The Final Frontier. Angewandte Chemie International Edition, 41(10), 1512-1514. [Link]

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

• Crimmins, M. T. (2003). New developments in the use of chiral N-acyloxazolidinones in asymmetric synthesis. L'actualité chimique, 263-264, 35-40. [Link]

• List, B. (2002). Proline-catalyzed asymmetric reactions. Tetrahedron, 58(28), 5573-5590. [Link]

• Notz, W., & List, B. (2000). Catalytic Asymmetric Cross-Aldol Reactions of Aldehydes. Journal of the American Chemical Society, 122(30), 7386–7387. [Link]

• Bahmanyar, S., & Houk, K. N. (2001). The Origin of Stereoselectivity in Proline-Catalyzed Intramolecular Aldol Reactions. Journal of the American Chemical Society, 123(51), 12911–12912. [Link]

• Córdova, A., Notz, W., & Barbas, C. F. (2002). Proline-Catalyzed Asymmetric Aldol Reactions between Ketones and α-Unsubstituted Aldehydes. The Journal of Organic Chemistry, 67(1), 301–303. [Link]

• PubChem. (n.d.). 4'-Ethylacetophenone. National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Organic Syntheses, 68, 83. [Link]

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Advanced Catalytic Enantioselective α-Functionalization and Aldol Additions via 1-(4-Ethylphenyl)ethen-1-ol Intermediates

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Chemical Context

The catalytic enantioselective functionalization of transient enol intermediates is a cornerstone of modern asymmetric synthesis. 1-(4-Ethylphenyl)ethen-1-ol is the reactive enol tautomer of 4'-ethylacetophenone. Because simple acetophenone-derived enols are thermodynamically unstable and rapidly tautomerize back to their ketone form, harnessing them for stereoselective intermolecular reactions requires precise kinetic control.

This application note details two state-of-the-art methodologies for exploiting 1-(4-ethylphenyl)ethen-1-ol in asymmetric catalysis:

• The Catalytic Asymmetric Mukaiyama Aldol Reaction , which relies on the pre-trapping of the enol as a silyl enol ether to prevent background racemic self-condensation, followed by activation via a chiral Lewis acid[1].

• Direct Catalytic Enantioselective α-Amination , an atom-economical approach that utilizes a bifunctional organocatalyst to simultaneously generate the enol in situ and direct the trajectory of an electrophilic nitrogen source[2].

Fig 1. Divergent catalytic enantioselective pathways for 1-(4-Ethylphenyl)ethen-1-ol.

Protocol 1: Catalytic Asymmetric Mukaiyama Aldol Reaction

Expertise & Causality

To achieve high enantioselectivity in aldol additions, the background uncatalyzed reaction must be suppressed. By converting 1-(4-ethylphenyl)ethen-1-ol into its corresponding silyl enol ether (1-(4-ethylphenyl)vinyloxytrimethylsilane), the nucleophile is stabilized. The addition of a chiral C2-symmetric bis(oxazoline) Copper(II) complex—such as Cu(OTf)₂/(S,S)-Ph-BOX—serves a dual purpose[3]. First, the Lewis acidic Cu(II) center coordinates to the electrophilic aldehyde, lowering its LUMO and activating it toward nucleophilic attack. Second, the bulky phenyl groups on the BOX ligand create a rigid steric wall that shields one enantiotopic face of the aldehyde, forcing the silyl enol ether to attack exclusively from the less hindered face.

Reagents & Equipment

• Substrate: 4'-Ethylacetophenone (1.0 equiv)

• Reagents: Chlorotrimethylsilane (TMSCl, 1.2 equiv), Triethylamine (Et₃N, 1.5 equiv), Sodium iodide (NaI, 1.2 equiv).

• Catalyst System: Cu(OTf)₂ (10 mol%), (S,S)-Ph-BOX ligand (11 mol%).

• Electrophile: Ethyl glyoxylate (1.2 equiv, freshly distilled).

• Solvents: Anhydrous Dichloromethane (CH₂Cl₂).

• Equipment: Flame-dried Schlenk flasks, argon manifold, cooling bath (dry ice/acetone).

Step-by-Step Methodology

Step 1: Synthesis of the Silyl Enol Ether (Self-Validating Step)

• In a flame-dried Schlenk flask under argon, dissolve 4'-ethylacetophenone (10 mmol) in anhydrous CH₂Cl₂ (20 mL).

• Add Et₃N (15 mmol) and cool the mixture to 0 °C.

• Dropwise, add a pre-mixed solution of TMSCl (12 mmol) and NaI (12 mmol) in CH₂Cl₂ (10 mL). Causality: NaI reacts with TMSCl to form TMSI in situ, a highly reactive silylating agent that rapidly traps the transient enol without requiring harsh thermodynamic bases like LDA.

• Stir for 2 hours at room temperature.

• Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The silyl enol ether will appear as a new, higher Rf spot that stains strongly with KMnO₄ (due to the electron-rich alkene).

• Quench with ice-cold water, extract with pentane, dry over Na₂SO₄, and concentrate. Distill under reduced pressure to yield pure 1-(4-ethylphenyl)vinyloxytrimethylsilane.

Step 2: Asymmetric Aldol Addition

• In a separate flame-dried flask, combine Cu(OTf)₂ (0.1 mmol) and (S,S)-Ph-BOX (0.11 mmol) in anhydrous CH₂Cl₂ (5 mL). Stir for 2 hours at room temperature to ensure complete complexation (solution turns deep blue/green).

• Cool the catalyst solution to -78 °C.

• Add ethyl glyoxylate (1.2 mmol) and stir for 15 minutes to allow coordination to the Cu(II) center.

• Slowly add the purified silyl enol ether (1.0 mmol) dissolved in CH₂Cl₂ (2 mL) over 10 minutes.

• Stir at -78 °C for 12 hours.

• Validation: Quench the reaction with aqueous NaHCO₃. Extract with CH₂Cl₂. Treat the crude mixture with TBAF (1.0 M in THF) for 30 minutes to cleave any remaining silyl ethers, revealing the free β-hydroxy ketone.

• Purify via flash column chromatography and analyze the enantiomeric excess (ee) via chiral HPLC.

Protocol 2: Direct Catalytic Enantioselective α-Amination

Expertise & Causality

Unlike the Mukaiyama aldol reaction, direct α-amination bypasses the need for stoichiometric silylating agents. This protocol utilizes a bifunctional cinchona alkaloid derivative (e.g., (DHQD)₂PHAL)[2]. The quinuclidine nitrogen of the catalyst acts as a Brønsted base to deprotonate 4'-ethylacetophenone, generating the 1-(4-ethylphenyl)ethen-1-ol enolate in situ. Simultaneously, the hydrogen-bonding network within the catalyst's chiral pocket coordinates an azodicarboxylate electrophile. This dual-activation precisely aligns the electrophilic nitrogen with the Re or Si face of the enol, facilitating a highly enantioselective C-N bond formation.

Reagents & Equipment

• Substrate: 4'-Ethylacetophenone (1.0 equiv).

• Electrophile: Dibenzyl azodicarboxylate (DBAD, 1.1 equiv).

• Catalyst: (DHQD)₂PHAL (10 mol%).

• Solvent: Toluene/Chloroform (7:3 v/v).

• Equipment: 10 mL reaction vials with PTFE septa, magnetic stirrer, cryocooler.

Step-by-Step Methodology

• Preparation: To a 10 mL reaction vial equipped with a magnetic stir bar, add (DHQD)₂PHAL (0.05 mmol, 10 mol%) and 4'-ethylacetophenone (0.5 mmol).

• Solvation: Dissolve the mixture in a 7:3 mixture of Toluene/CHCl₃ (2.0 mL). Causality: Non-polar aromatic solvents like toluene enhance the tight ion-pairing and hydrogen-bonding interactions required for high stereocontrol, while CHCl₃ ensures full solubility of the catalyst.

• Cooling: Cool the reaction mixture to -20 °C using a cryocooler. Allow 15 minutes for temperature equilibration.

• Electrophile Addition: Add DBAD (0.55 mmol) in one portion. The solution will typically exhibit a yellow-orange color from the azodicarboxylate.

• Monitoring (Self-Validation): Stir the reaction at -20 °C. Monitor the reaction progress by the visual fading of the yellow color (indicating consumption of DBAD) and verify via TLC (Hexanes/EtOAc 7:3).

• Isolation: Once complete (typically 24–48 hours), directly load the crude reaction mixture onto a silica gel column. Elute with a gradient of Hexanes/EtOAc to isolate the chiral α-hydrazino ketone.

• Cleavage (Optional): The N-N bond of the hydrazino adduct can be cleaved using Raney Nickel and H₂ gas to yield the free α-amino ketone.

Quantitative Data Summary

The following table summarizes expected performance metrics based on established literature parameters for acetophenone derivatives undergoing these catalytic pathways.

Reaction Type	Catalyst System	Electrophile	Solvent	Temp (°C)	Yield (%)	ee (%)
Mukaiyama Aldol	Cu(OTf)₂ / (S,S)-Ph-BOX	Ethyl Glyoxylate	CH₂Cl₂	-78	88	94
Mukaiyama Aldol	Cu(OTf)₂ / (S,S)-tBu-BOX	Benzaldehyde	CH₂Cl₂	-78	82	91
Direct α-Amination	(DHQD)₂PHAL	Dibenzyl Azodicarboxylate	Tol/CHCl₃	-20	79	92
Direct α-Amination	(DHQ)₂PHAL	Diisopropyl Azodicarboxylate	Tol/CHCl₃	-20	75	89

Note: Enantiomeric excess (ee) is highly dependent on strict temperature control and the exclusion of moisture during the catalyst complexation phase.

References

• Mukaiyama, T. "The Directed Aldol Reaction." Organic Reactions, 1982.[Link]

• Pihko, P. M., et al. "Enantioselective Organocatalyzed Transformations of β-Ketoesters." Chemical Reviews, 2016.[Link]

• Evans, D. A., et al. "Enantioselective Lewis Acid Catalyzed Michael Reactions of Alkylidene Malonates. Catalysis by C2-Symmetric Bis(oxazoline) Copper(II) Complexes in the Synthesis of Chiral, Differentiated Glutarate Esters." Journal of the American Chemical Society, 2000.[Link]

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Technical Notes & Optimization

optimizing enolization yield of 4-ethylacetophenone to 1-(4-Ethylphenyl)ethen-1-ol

Technical Support Center: Optimizing Enolization of 4-Ethylacetophenone

Welcome to the technical support guide for the synthesis of 1-(4-Ethylphenyl)ethen-1-ol via the enolization of 4-ethylacetophenone. This document is intended for researchers, scientists, and drug development professionals seeking to troubleshoot and optimize this critical synthetic transformation. Here, we move beyond simple protocols to explain the underlying chemical principles, enabling you to make informed decisions to maximize your reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: My enolization reaction of 4-ethylacetophenone is resulting in a low yield of 1-(4-Ethylphenyl)ethen-1-ol. What are the primary factors I should investigate?

A1: Low yields in this enolization are typically traced back to one of three areas: the choice of base and reaction conditions, the purity of your reagents and solvents, or the workup and purification procedure. For the enolization of a simple ketone like 4-ethylacetophenone, achieving a high yield often requires the use of a strong, non-nucleophilic base to ensure complete deprotonation.[1] Additionally, enolates are highly sensitive to protic species, so rigorously anhydrous conditions are paramount.[1][2]

Q2: How do I choose between kinetic and thermodynamic control for the enolization of 4-ethylacetophenone?

A2: For 4-ethylacetophenone, the primary site of deprotonation is the methyl group, leading to a single enolate regioisomer. Therefore, the distinction between kinetic and thermodynamic control is less about regioselectivity and more about ensuring complete and irreversible enolate formation.

• Kinetic control conditions, which involve a strong, sterically hindered base like lithium diisopropylamide (LDA) at low temperatures (e.g., -78 °C), are ideal for rapidly and quantitatively converting the ketone to its enolate.[1][3] This prevents unwanted side reactions and ensures that the enolate is trapped efficiently.

• Thermodynamic control , which typically uses a weaker base at higher temperatures, is not the preferred method for this specific transformation as it may lead to incomplete deprotonation and potential side reactions.[1]

Q3: I'm observing the formation of side products. What are the likely culprits and how can they be minimized?

A3: Side product formation often stems from several issues:

• Aldol Condensation: If the enolate is not trapped quickly and efficiently, it can react with unreacted 4-ethylacetophenone, leading to aldol condensation products. Using a slight excess of the trapping agent and ensuring rapid mixing can mitigate this.

• Reaction with Impurities: Trace amounts of water or other protic impurities in the solvent or reagents can quench the enolate, leading back to the starting material and reducing the overall yield.[1][2] Flame-drying glassware and using anhydrous solvents are crucial.

• Degradation during Workup: Silyl enol ethers are sensitive to acid and can be hydrolyzed back to the ketone during aqueous workup or purification on silica gel.[4] Using a mild quenching agent like saturated aqueous sodium bicarbonate and deactivating silica gel with triethylamine is recommended.[4][5]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the enolization of 4-ethylacetophenone.

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps
Inactive Base	The strength of your base is critical. For complete deprotonation, a strong base like LDA is recommended.[1] Ensure your n-butyllithium (used to generate LDA) is properly titrated and the diisopropylamine is dry.
Presence of Water	Enolates are highly basic and will be readily quenched by water.[1] Flame-dry all glassware immediately before use. Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.
Incorrect Temperature	For kinetic enolate formation, maintaining a low temperature (-78 °C) is essential to prevent side reactions.[1] Ensure your cooling bath is stable throughout the addition and reaction time.
Insufficient Reaction Time	While kinetic enolizations are typically rapid, allow sufficient time for complete deprotonation before adding the trapping agent. Monitoring the reaction by TLC can be challenging due to the instability of the enolate, so adhering to established reaction times is advisable.

Issue 2: Product Decomposition During Purification

Potential Cause	Troubleshooting Steps
Acidic Silica Gel	Standard silica gel is acidic and can cause the hydrolysis of silyl enol ethers back to the starting ketone.[4] Deactivate your silica gel by preparing a slurry with your eluent containing 1-2% triethylamine before packing the column.[4]
Harsh Workup Conditions	Avoid using strong acids during the workup. A gentle quench with saturated aqueous sodium bicarbonate is sufficient to neutralize the reaction mixture.[5]
Peroxide Formation	Enol ethers can form explosive peroxides upon exposure to air and light.[4] It is crucial to test for peroxides before any distillation. If present, they can be removed by passing the crude product through a plug of activated basic alumina.[4]

Experimental Protocols

Protocol 1: Optimized Synthesis of 1-(4-Ethylphenyl)ethen-1-ol via Silyl Enol Ether Formation (Kinetic Control)

This protocol focuses on the reliable formation of the silyl enol ether of 4-ethylacetophenone under kinetic control, followed by hydrolysis to yield the desired enol.

Materials:

• 4-Ethylacetophenone

• Diisopropylamine

• n-Butyllithium (in hexanes)

• Trimethylsilyl chloride (TMSCl)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• LDA Preparation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.05 equivalents) dropwise. Stir the solution at -78 °C for 15 minutes, then warm to 0 °C for 30 minutes before re-cooling to -78 °C.

• Enolate Formation: In a separate flame-dried flask, dissolve 4-ethylacetophenone (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the freshly prepared LDA solution at -78 °C. Stir the mixture for 30 minutes at this temperature to ensure complete enolate formation.

• Silyl Enol Ether Trapping: Add freshly distilled trimethylsilyl chloride (1.2 equivalents) dropwise to the enolate solution at -78 °C.[5] Allow the reaction to stir at -78 °C for 15 minutes, then warm to room temperature over 1 hour.

• Workup: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with diethyl ether or a mixture of diethyl ether and hexanes.[5] Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: After filtering off the drying agent, concentrate the solution under reduced pressure. The crude silyl enol ether can often be used in the next step without further purification. If necessary, purification can be achieved by bulb-to-bulb distillation (Kugelrohr) or flash chromatography on silica gel deactivated with triethylamine.[4]

• Hydrolysis to Enol: The hydrolysis of the silyl enol ether to the enol can be achieved under specific, mild acidic or basic conditions, or by reaction with a fluoride source. The precise conditions for this step can vary and should be optimized based on the stability of the desired enol.

Visualizing the Process

Workflow for Optimizing Enolization Yield

Caption: A flowchart for troubleshooting and optimizing the enolization of 4-ethylacetophenone.

Reaction Mechanism: Kinetic Enolate Formation

Caption: The reaction pathway for the synthesis of 1-(4-Ethylphenyl)ethen-1-ol.

References

• Benchchem.
• Benchchem. Troubleshooting guide for enol ether synthesis.
• Benchchem.
• Westin, J.
• Various Authors. Isolation and Characterization of Silyl Enol Ether Intermediates in the Synthesis of 5,6,9,10–Tetrahydro-7,8-benzocyclooctene-dione. PMC.
• Unknown Author. Kinetic vs.
• Master Organic Chemistry.
• Benchchem. Troubleshooting low yields in the synthesis of substituted enones.
• Wikipedia. Silyl enol ether.
• Master Organic Chemistry.

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Technical Support Center: Enhancing the Aqueous Stability of 1-(4-Ethylphenyl)ethen-1-ol

Welcome to the Technical Support Center for reactive intermediate handling. This guide is designed for researchers and drug development professionals struggling with the kinetic instability of 1-(4-Ethylphenyl)ethen-1-ol in aqueous environments.

1-(4-Ethylphenyl)ethen-1-ol is the highly reactive enol tautomer of 4'-ethylacetophenone. In aqueous media, simple enols lacking extended intramolecular hydrogen bonding are thermodynamically unstable[1]. The keto form is favored by roughly 66 kJ/mol due to the superior bond energy of the C=O double bond compared to the C=C-OH system[1]. Consequently, the enol rapidly undergoes ketonization. This support guide provides validated troubleshooting protocols to kinetically trap and stabilize this transient species for experimental observation and synthetic utility.

Section 1: Troubleshooting Guide & Experimental Protocols

Issue 1: Rapid Signal Decay During Spectroscopic Observation

Cause: Ketonization is not just a spontaneous thermodynamic collapse; it is a concerted proton transfer mechanism catalyzed by hydronium ( H3​O+ ), hydroxide ( OH− ), and general acids/bases present in standard buffers[2]. The uncatalyzed (water-mediated) pathway also contributes but reaches a minimum rate around pH 6–7[2]. Solution: Isolate the system from general acid/base catalysts and operate strictly at the isoelectric minimum.

Protocol A: pH-Optimized Unbuffered Generation This protocol is a self-validating system for baseline kinetic measurements.

• Solvent Preparation: Boil ultra-pure Milli-Q water to remove dissolved CO2​ (which forms carbonic acid, a mild catalyst). Cool rapidly under a strict argon atmosphere.

• pH Adjustment: Adjust the water to exactly pH 6.5 using micro-additions of dilute NaOH or HCl. Do NOT use phosphate, acetate, or Tris buffers , as these act as general acid/base catalysts that actively destroy the enol[2].

• Precursor Preparation: Dissolve the precursor, 4-ethylphenylacetylene, in a minimal volume of spectroscopic-grade acetonitrile (MeCN).

• In Situ Generation: Inject the precursor into the aqueous medium (final MeCN concentration <1% v/v) and subject it to flash photolysis ( λ≈254 nm) to generate the enol via photohydration[3].

• System Validation: Monitor the transient absorption. The enol π−π∗ transition absorbs strongly around 270–280 nm. A clean isosbestic point during the decay to the keto form (~250 nm) confirms clean tautomerization without oxidative side reactions[3].

Issue 2: Need for Extended Half-Life (Minutes to Hours) for Downstream Assays

Cause: Even at the optimal pH of 6.5, the uncatalyzed water-mediated proton transfer limits the half-life to mere seconds. Solution: Supramolecular encapsulation. By complexing the enol within a hydrophobic cavity, you physically shield the reactive C=C-OH moiety from bulk water, drastically raising the activation barrier for proton transfer and shifting the tautomerization equilibrium[4].

Protocol B: Supramolecular Trapping with Cucurbit[7]uril (CB[7])

• Host Solution: Prepare a 10 mM solution of CB[7] in degassed, unbuffered ultra-pure water (pH 6.5).

• Equilibration: Allow the solution to equilibrate at 20°C. CB[7] provides a highly polarizable, hydrophobic cavity that strongly binds the 4-ethylphenyl ring, while its carbonyl portals can hydrogen-bond with the enol's hydroxyl group, providing kinetic stabilization.

• Enol Introduction: Generate the enol in situ via flash photolysis (as described in Protocol A) directly within the CB[7] solution.

• System Validation: Extract aliquots for rapid 1H -NMR or monitor via UV-Vis. The encapsulation kinetically traps the enol form, extending its viability window from seconds to nearly an hour[4].

Section 2: Quantitative Data Summary

The table below summarizes the expected kinetic stability of 1-(4-Ethylphenyl)ethen-1-ol under various aqueous conditions.

Experimental Condition	pH	Buffer / Additive	Estimated Half-Life ( t1/2​ )	Apparent Rate Constant ( kobs​ )
Acidic Media	2.0	10 mM HCl	< 1 ms	>690 s−1
Standard Buffer	7.4	100 mM Phosphate	< 0.1 s	>6.9 s−1
Optimized Aqueous	6.5	None (Degassed H2​O )	~ 15 s	4.6×10−2 s−1
Supramolecular Trapping	6.5	10 mM Cucurbit[7]uril	> 45 min	<2.5×10−4 s−1

(Note: Baseline values are extrapolated from the established kinetic behavior of the parent acetophenone enol to illustrate the magnitude of stabilization achieved via these protocols).

Section 3: Frequently Asked Questions (FAQs)

Q: Why can't I stabilize 1-(4-Ethylphenyl)ethen-1-ol just by cooling the aqueous solution? A: While lowering the temperature reduces the thermal energy available to overcome the activation barrier of ketonization, the activation energy for the water-catalyzed proton transfer is relatively low. Freezing the matrix (e.g., to 77 K in an ice glass) works for rigid matrix spectroscopy, but in liquid water at 4°C, the half-life only extends marginally. Supramolecular shielding is required for macroscopic stability in the liquid phase[4].

Q: I am using PBS (Phosphate-Buffered Saline) at pH 7.4. Why is my enol degrading in milliseconds? A: Phosphate ions ( H2​PO4−​ and HPO42−​ ) are excellent general acids and bases. They actively participate in the concerted proton transfer mechanism required for ketonization, bypassing the slower water-catalyzed pathway[2]. You must use unbuffered media or sterically hindered buffers at very low concentrations.

Q: How does the para-ethyl group affect stability compared to standard acetophenone enol? A: The para-ethyl group is mildly electron-donating via hyperconjugation. This slightly increases the electron density at the β -carbon, which can marginally increase the rate of protonation (the rate-determining step in acid-catalyzed ketonization) compared to the unsubstituted acetophenone enol[3]. However, the overall handling protocols and stabilization strategies remain identical.

Section 4: Process Visualizations

Thermodynamic and kinetic pathways of enol tautomerization and stabilization.

Step-by-step workflow for in situ generation and supramolecular trapping.

Section 5: References

• Flash-photolytic generation of acetophenone enol. The keto-enol equilibrium constant and pKa of acetophenone in aqueous solution. Journal of the American Chemical Society (1984). URL:[Link]

• Ketonization of acetophenone enol in aqueous buffer solutions. Rate-equilibrium relations and mechanism of the uncatalyzed reaction. Journal of the American Chemical Society (1988). URL:[Link]

• Photoswitchable Keto–Enol Tautomerism Driven by Light-Induced Change in Antiaromaticity. Journal of the American Chemical Society (2022). URL:[Link]

• Which is the more stable enol form? (Thermodynamic comparisons of enol tautomers). Chemistry Stack Exchange (2014). URL:[Link]

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Reference Data & Comparative Studies

A Comparative H-NMR Guide: 1-(4-Ethylphenyl)ethen-1-ol vs. 4-ethylacetophenone

In the realm of organic synthesis and structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for distinguishing between closely related molecules, such as tautomers. This guide provides an in-depth, comparative analysis of the proton (¹H) NMR spectra of 4-ethylacetophenone and its enol tautomer, 1-(4-ethylphenyl)ethen-1-ol. Understanding the subtle yet distinct differences in their chemical shifts is crucial for researchers in reaction monitoring, quality control, and mechanistic studies.

The Structural Distinction: Ketone vs. Enol

4-ethylacetophenone is a common aromatic ketone.[1][2] Its tautomer, 1-(4-ethylphenyl)ethen-1-ol, is an enol, characterized by a hydroxyl group attached to a carbon-carbon double bond. This fundamental difference in functional groups—a carbonyl (C=O) in the ketone versus a vinyl alcohol (C=C-OH) in the enol—drives the significant variations observed in their respective ¹H NMR spectra.[3][4] While the keto form is generally more stable, the enol may be present in equilibrium or as a reactive intermediate, making its spectroscopic signature vital for a complete chemical understanding.[4][5]

¹H-NMR Spectral Analysis: A Tale of Two Tautomers

The chemical environment of each proton within a molecule dictates its resonance frequency, or chemical shift (δ), in an NMR spectrum.[6] The structural divergence between the ketone and enol forms leads to predictable and diagnostically significant differences in these shifts.

4-ethylacetophenone: The Ketone Signature

The ¹H-NMR spectrum of 4-ethylacetophenone is well-documented and characterized by four distinct signals.[1][7]

• Aromatic Protons (δ ≈ 7.2-7.9 ppm): The para-substituted aromatic ring gives rise to a classic AA'BB' system, appearing as two doublets. The two protons ortho to the electron-withdrawing acetyl group are deshielded and appear further downfield (≈ 7.87 ppm) compared to the two protons meta to the group (≈ 7.27 ppm).[1][7] This deshielding is a direct consequence of the magnetic anisotropy of the carbonyl group.[8][9][10]

• Ethyl Quartet (δ ≈ 2.70 ppm): The two methylene (-CH₂) protons of the ethyl group are adjacent to three methyl protons, resulting in a quartet signal according to the n+1 rule.[1]

• Acetyl Methyl Singlet (δ ≈ 2.56 ppm): The three protons of the acetyl methyl group (-COCH₃) are isolated and thus appear as a sharp singlet.[1][7] Their downfield position relative to a standard alkane is due to the deshielding effect of the adjacent carbonyl group.[11]

• Ethyl Triplet (δ ≈ 1.25 ppm): The three methyl (-CH₃) protons of the ethyl group are split into a triplet by the neighboring two methylene protons.[1]

1-(4-Ethylphenyl)ethen-1-ol: The Enol Fingerprint

The ¹H-NMR spectrum of the enol tautomer presents a dramatically different picture, particularly in the region between 4.5 and 6.0 ppm.

• Aromatic and Ethyl Protons: The signals for the aromatic and ethyl group protons are expected to be similar to those in the ketone form, though minor shifts may occur due to the change in the electronic nature of the substituent (vinyl alcohol vs. acetyl).

• Vinyl Protons (δ ≈ 4.5-6.5 ppm): This is the most definitive diagnostic region for the enol. The two protons on the terminal methylene group (=CH₂) are chemically non-equivalent. They will appear as two distinct signals, likely doublets, due to geminal coupling. The typical chemical shift range for such vinylic protons is between 4.5 and 6.5 ppm. This is a stark contrast to the singlet of the acetyl methyl group in the keto form.

• Enolic Hydroxyl Proton (δ ≈ 15-17 ppm, variable): The hydroxyl (-OH) proton of an enol typically appears as a broad singlet. Its chemical shift is highly variable and depends on factors like solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.[12][13] In some cases, particularly with intramolecular hydrogen bonding, the enolic proton can be shifted significantly downfield, sometimes appearing in the 15-17 ppm range.[12] This signal can be confirmed by a D₂O exchange experiment, which would cause the peak to disappear.[13][14]

Comparative Data Summary

The table below summarizes the expected ¹H-NMR chemical shifts for both compounds, highlighting the key differences that enable their unambiguous identification.

Proton Assignment	4-ethylacetophenone (Ketone)	1-(4-Ethylphenyl)ethen-1-ol (Enol)	Key Differentiator
Functional Group Protons	-COCH₃ (singlet), δ ≈ 2.56 ppm	=CH₂ (2 doublets), δ ≈ 4.5-6.5 ppm-OH (broad singlet), δ variable (can be >15 ppm)	Presence of vinylic and hydroxyl signals vs. an acetyl methyl signal.
Aromatic Protons (Ar-H)	2 Doublets, δ ≈ 7.27 & 7.87 ppm	2 Doublets, δ ≈ 7.1-7.6 ppm (expected)	Minor shift changes.
Ethyl Protons (-CH₂CH₃)	Quartet, δ ≈ 2.70 ppmTriplet, δ ≈ 1.25 ppm	Quartet, δ ≈ 2.65 ppm (expected)Triplet, δ ≈ 1.23 ppm (expected)	Largely similar.

Note: Expected values for the enol are based on established ranges for similar functional groups. Actual values may vary based on experimental conditions.[15][16][17]

Visualizing the Structural Influence

The following diagram illustrates the key structural differences and their impact on the proton environments responsible for the distinct NMR spectra.

Caption: Structural comparison highlighting the key functional groups and protons that differ in the ¹H-NMR spectra of the keto and enol tautomers.

Standard Experimental Protocol for ¹H-NMR Spectroscopy

To ensure high-quality, reproducible data, the following protocol should be adhered to.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the analyte (e.g., 4-ethylacetophenone).

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial. Ensure the solvent is free from protonated impurities.[18]

  • Add a small amount of a reference standard, typically tetramethylsilane (TMS), if not already present in the solvent.

  • Transfer the solution into a 5 mm NMR tube. Filter if any particulate matter is present.

• Instrument Setup & Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity, which maximizes spectral resolution.

  • Acquire the ¹H-NMR spectrum using standard parameters (e.g., 400 or 500 MHz spectrometer, 8-16 scans, relaxation delay of 1-5 seconds).

• Data Processing:

  • Apply Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative ratios of the protons.

  • Analyze the chemical shifts, multiplicities (singlet, doublet, etc.), and coupling constants to assign the peaks to the molecular structure.

Caption: Standard workflow for acquiring and processing a ¹H-NMR spectrum.

Conclusion

The differentiation between 4-ethylacetophenone and its enol tautomer, 1-(4-ethylphenyl)ethen-1-ol, by ¹H-NMR spectroscopy is straightforward and definitive. The key diagnostic signals for the enol form are the appearance of two vinylic proton signals in the 4.5-6.5 ppm range and a characteristic, exchangeable hydroxyl proton signal. Conversely, the keto form is identified by a sharp singlet for the acetyl methyl protons around 2.56 ppm. This guide provides the foundational data and theoretical understanding necessary for researchers to confidently identify and distinguish between these two tautomers in their experimental work.

References

• Zhang, F., et al. (n.d.). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. ACS Publications. [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. [Link]

• National Center for Biotechnology Information. (n.d.). 4'-Ethylacetophenone. PubChem. [Link]

• Hooper, D. L., & Kaiser, R. (1965). THE MAGNETIC ANISOTROPY OF THE CARBONYL BOND. Canadian Journal of Chemistry. [Link]

• Abraham, R. J., et al. (n.d.). Proton chemical shifts in NMR. Part 13.1 Proton chemical shifts in ketones and the magnetic anisotropy and electric field effect. SciSpace. [Link]

• NMRium. (n.d.). NMRium demo - Predict. NMRium. [Link]

• Chemistry LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. (2020, April 29). 20.3: Predicting a 1H-NMR Spectrum From The Structure. Chemistry LibreTexts. [Link]

• Abraham, R. J., et al. (n.d.). H chemical shifts in NMR: Part 19 . Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones. Modgraph. [Link]

• University of Regensburg. (n.d.). H NMR Spectroscopy. [Link]

• National Center for Biotechnology Information. (n.d.). 4'-Ethylacetophenone. PubChem. [Link]

• NMRdb.org. (n.d.). Predict 1H proton NMR spectra. NMRdb.org. [Link]

• Hooper, D. L., & Kaiser, R. (1965). THE MAGNETIC ANISOTROPY OF THE CARBONYL BOND. Canadian Science Publishing. [Link]

• The Royal Society of Chemistry. (n.d.). 1H and 13C NMR spectra of α-heterocyclic ketones and assignment of keto, enol and enaminone tautomeric structures. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Chembase.cn. (n.d.). 937-30-4 4-Ethylacetophenone C10H12O, Formula,NMR,Boiling Point,Density,Flash Point. [Link]

• Spectrum Classes. (2022, February 26). NMR - Magnetic Anisotropy in Carbonyl and Alkyne Molecule (Part -2) | B.Sc, M.Sc, NET (CSIR), GATE. YouTube. [Link]

• OpenStax. (2023, September 20). 13.4 Chemical Shifts in 1H NMR Spectroscopy. OpenStax. [Link]

• Michigan State University Department of Chemistry. (n.d.). NMR Spectroscopy. [Link]

• Rychnovsky, S. D. (2006). Predicting NMR Spectra by Computational Methods: Structure Revision of Hexacyclinol. Organic Letters. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information for.... [Link]

• ResearchGate. (n.d.). Chemical structures and computed ¹H OH NMR chemical shifts, ppm, of.... [Link]

• Chemistry Steps. (2024, August 2). NMR Chemical Shift Values Table. Chemistry Steps. [Link]

• DiVerdi, J. A. (n.d.). EXPERIMENT 42 - NMR Determination of Keto-Enol Equilibrium Constants. [Link]

• University of Colorado Boulder. (n.d.). Table of characteristic proton NMR chemical shifts. [Link]

• Master Organic Chemistry. (2022, June 21). Keto-Enol Tautomerism : Key Points. [Link]

• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. [Link]

• Pchem Lab. (2012, October 24). Keto-Enol Equilibrium Using NMR. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). 1-(4-Ethylphenyl)ethanol. PubChem. [Link]

• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities. [Link]

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Analytical Platforms for the Characterization of Transient Enols: A Comparison Guide for 1-(4-Ethylphenyl)ethen-1-ol Mass Spectrometry

Executive Summary & The Analytical Challenge

1-(4-Ethylphenyl)ethen-1-ol is the highly reactive enol tautomer of 4'-ethylacetophenone. In analytical chemistry, it is primarily encountered as a transient intermediate in photochemical degradation pathways or as a classic γ -hydrogen McLafferty rearrangement product generated in the gas phase[1]. Because the rate of ketonization for acetophenone-derived enols is exceptionally fast (catalytic efficiency kH+​≈1.25×103M−1s−1 )[2], capturing its distinct molecular signature before it isomerizes to the stable keto form presents a significant analytical challenge.

This guide objectively compares the performance of standard Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) . By examining the causality behind their fragmentation patterns, this guide provides researchers with self-validating experimental protocols to accurately characterize this transient species.

Mechanistic Causality of Fragmentation (Expertise)

To evaluate the analytical platforms, we must first understand the intrinsic fragmentation logic of the molecule. Under standard 70 eV electron ionization, the molecular ion of 1-(4-Ethylphenyl)ethen-1-ol ( [M]+∙ , m/z 148) produces a dominant base peak at m/z 133[3]. However, this m/z 133 peak is a composite of two isobaric fragments originating from competing α -cleavage pathways:

• The Keto-Driven Pathway: If the enol tautomerizes to 4'-ethylacetophenone in the ion source, it undergoes α -cleavage to lose the acetyl methyl radical ( −∙CH3​ ). This forms the 4-ethylbenzoyl cation (m/z 133). Subsequent decarbonylation (loss of CO, 28 Da) yields the classic phenonium/tropylium ion at m/z 105[3].

• The Enol-Driven Pathway: If the enol geometry is maintained, the molecule preferentially loses the methyl radical from the ethyl substituent on the aromatic ring, forming a stable p-(1-hydroxyvinyl)benzyl cation (m/z 133).

Because both pathways produce an ion at m/z 133, single-quadrupole nominal mass instruments cannot distinguish the origin of the fragment. Resolving this requires either chemical trapping (to lock the enol geometry) or Tandem Mass Spectrometry (MS/MS) to map the secondary product ions.

Caption: Logical fragmentation pathways differentiating the enol and keto •CH3 losses in tandem MS.

Platform Comparison & Quantitative Data

The table below summarizes the performance of both analytical alternatives when tasked with characterizing the 1-(4-Ethylphenyl)ethen-1-ol structure.

Analytical Platform	Ionization Method	Key Diagnostic Ions (m/z)	Resolution of Isobaric Fragments	Enol Preservation Capability
GC-EI-MS (Standard)	70 eV Hard EI	148, 133, 105, 77	Low: Cannot distinguish the origin of the ∙CH3​ loss.	Poor: Requires aggressive in-situ derivatization.
LC-ESI-MS/MS	Soft ESI + CID	149, 131, 115, 105	High: Differentiates isomers via distinct MS/MS product ions.	High: Direct infusion minimizes thermal tautomerization.

Experimental Protocols: Self-Validating Workflows (Trustworthiness)

To objectively validate the presence of the enol and prevent analytical artifacts caused by thermal ketonization, the following methodologies utilize self-validating systems.

Protocol A: GC-EI-MS Analysis with In-Situ Silylation (Enol Trapping)

Causality: Silylation with BSTFA replaces the enol hydroxyl proton with a trimethylsilyl (TMS) group. This chemically "locks" the molecule in its enol form. This is a self-validating step: if the compound had already tautomerized to 4'-ethylacetophenone, the BSTFA would not react (ketones do not form TMS ethers without a strong base), resulting in an unshifted m/z 148 peak.

• Sample Preparation: Generate 1-(4-Ethylphenyl)ethen-1-ol via UV photolysis of 1-(4-ethylphenyl)butan-1-one in a dry, inert environment.

• Chemical Trapping: Immediately add 50 μ L of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS). Incubate at 60°C for 15 minutes.

• GC Parameters: Inject 1 μ L in splitless mode. Use a standard DB-5MS column (30 m x 0.25 mm, 0.25 μ m). Program the oven from 60°C (hold 2 min) to 280°C at a ramp rate of 10°C/min[4].

• MS Parameters: Set the ion source temperature to 230°C and operate in 70 eV EI mode. Scan range m/z 40-300[4].

• Validation Check: Confirm successful enol trapping by monitoring the TMS-enol molecular ion at m/z 220 .

Protocol B: LC-ESI-MS/MS for Isomer Differentiation

Causality: Soft electrospray ionization prevents immediate in-source fragmentation, allowing the isolation of the intact protonated molecule [M+H]+ (m/z 149) for controlled Collision-Induced Dissociation (CID).

• Mobile Phase: Prepare 0.1% Formic acid in LC-MS grade Water (A) and Acetonitrile (B).

• LC Parameters: Utilize a C18 reverse-phase column with a gradient elution from 5% B to 95% B over 10 minutes at a flow rate of 0.3 mL/min.

• MS Parameters: Operate in positive ESI mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• CID Optimization: Isolate the precursor ion m/z 149 in Q1. Apply a collision energy (CE) ramp (10-40 eV) using Argon gas in the collision cell (Q2).

• Validation Check: Scan Q3 for specific product ions. The presence of m/z 131 (loss of H2​O , 18 Da) definitively confirms the presence of the enol hydroxyl group, differentiating it from the keto tautomer.

Caption: Experimental workflow comparing GC-EI-MS and LC-ESI-MS/MS for enol characterization.

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A Comparative Guide to the UV-Vis Absorption Spectra of 1-(4-Ethylphenyl)ethen-1-ol and its Ketone Tautomer

In the realm of molecular analysis, particularly within drug development and materials science, understanding the nuanced interplay of structural isomers is paramount. Keto-enol tautomerism, a fundamental concept in organic chemistry, represents a dynamic equilibrium between a ketone and its corresponding enol form. This guide provides an in-depth comparison of the UV-Vis absorption spectra of 1-(4-Ethylphenyl)ethan-1-one (the ketone tautomer) and 1-(4-Ethylphenyl)ethen-1-ol (the enol tautomer), offering experimental insights and theoretical underpinnings for their distinct spectroscopic signatures.

The Significance of Keto-Enol Tautomerism

Tautomers are isomers of a compound which differ only in the position of a proton and a double bond. The keto-enol tautomerism involves the migration of a proton from an alpha-carbon to the carbonyl oxygen, leading to the formation of an enol. The position of this equilibrium is highly sensitive to solvent polarity, temperature, and intramolecular factors, influencing the compound's reactivity, stability, and biological activity.[1][2] UV-Vis spectroscopy serves as a powerful, non-destructive tool to probe this equilibrium by distinguishing between the unique electronic transitions of each tautomer.[1]

Theoretical Framework: Electronic Transitions and Spectral Predictions

The UV-Vis absorption spectra of organic molecules are governed by the promotion of electrons from lower energy molecular orbitals to higher energy ones. For the ketone and enol tautomers , the key transitions are the n→π* (non-bonding to anti-bonding pi) and π→π* (bonding pi to anti-bonding pi) transitions.[3][4]

1-(4-Ethylphenyl)ethan-1-one (Ketone Tautomer):

The ketone tautomer possesses a carbonyl group (C=O) conjugated with a phenyl ring. Its UV-Vis spectrum is expected to exhibit two main absorption bands:

• A weak n→π transition:* This transition involves the excitation of a non-bonding electron from the oxygen atom to the anti-bonding π* orbital of the carbonyl group.[4][5] Due to the poor overlap between the n and π* orbitals, this transition is "forbidden" and thus has a low molar absorptivity (ε).[3][6] It typically appears at longer wavelengths (around 270-300 nm).[5] The presence of an aromatic ring in conjugation with the carbonyl group can cause a bathochromic (red) shift of this band.[3]

• A strong π→π transition:* This "allowed" transition involves the excitation of an electron from the π bonding orbital of the conjugated system (phenyl ring and carbonyl group) to the π* anti-bonding orbital.[4][6] This results in a much more intense absorption band (high ε) at a shorter wavelength, typically below 250 nm for simple aromatic ketones like acetophenone.[7][8]

1-(4-Ethylphenyl)ethen-1-ol (Enol Tautomer):

The enol tautomer features a hydroxyl group attached to a carbon-carbon double bond (C=C-OH), which is conjugated with the phenyl ring. This extended conjugation significantly alters the electronic structure and, consequently, the UV-Vis spectrum.

• A strong π→π transition at a longer wavelength:* The enol form possesses a more extended conjugated system (phenyl ring and C=C double bond) compared to the ketone. This increased conjugation lowers the energy gap between the π and π* orbitals, resulting in a bathochromic shift of the primary π→π* absorption band to a longer wavelength compared to the ketone tautomer.[9] This is analogous to the UV absorption of styrene derivatives, where the vinyl group in conjugation with the phenyl ring leads to absorption bands at longer wavelengths than ethylbenzene.[10][11]

Based on these principles, we can predict that the enol tautomer will exhibit its main absorption peak at a significantly longer wavelength than the primary π→π* band of the ketone tautomer.

Expected UV-Vis Spectral Data

The following table summarizes the anticipated UV-Vis absorption characteristics for the two tautomers in a non-polar solvent like cyclohexane, where the less polar enol form might be more favored.[12][13]

Tautomer	Structure	Expected λmax (nm)	Molar Absorptivity (ε, L·mol⁻¹·cm⁻¹)	Transition Type
1-(4-Ethylphenyl)ethan-1-one (Ketone)		~245-255	High	π→π
~280-300	Low	n→π
1-(4-Ethylphenyl)ethen-1-ol (Enol)	>280	High	π→π*

Experimental Protocol: A Self-Validating Approach

To experimentally validate these spectral differences and study the tautomeric equilibrium, the following protocol is recommended. The causality behind each step is explained to ensure trustworthiness and reproducibility.

Objective: To acquire and compare the UV-Vis absorption spectra of 1-(4-Ethylphenyl)ethan-1-one and its enol tautomer, and to investigate the effect of solvent polarity on the tautomeric equilibrium.

Materials:

• 1-(4-Ethylphenyl)ethan-1-one (high purity)[14][15][16]

• Spectroscopic grade solvents: Cyclohexane (non-polar), Acetonitrile (polar aprotic), and Ethanol (polar protic)

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Methodology:

Caption: Experimental Workflow for UV-Vis Analysis.

Step-by-Step Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of 1-(4-Ethylphenyl)ethan-1-one and dissolve it in cyclohexane to prepare a stock solution of known concentration (e.g., 1 mM). The use of a non-polar solvent initially helps to minimize the influence of solvent on the tautomeric equilibrium.

• Preparation of Working Solutions: From the stock solution, prepare a series of dilutions in each of the three solvents (cyclohexane, acetonitrile, and ethanol). The concentration should be chosen to yield absorbance values within the linear range of the spectrophotometer (typically 0.1 - 1.0 a.u.).

• Instrument Blanking: Fill a quartz cuvette with the pure solvent being used for the measurement and record a baseline spectrum. This step is crucial to correct for any background absorbance from the solvent and the cuvette.[17]

• Spectral Acquisition: Record the UV-Vis absorption spectrum of each sample solution from approximately 200 nm to 400 nm.

• Data Analysis:

  • Overlay the spectra obtained in the different solvents.

  • Identify the absorption maxima (λmax) corresponding to the n→π* and π→π* transitions of the ketone.

  • Look for the appearance of a new absorption band at a longer wavelength, which can be attributed to the π→π* transition of the enol tautomer.

  • Compare the relative intensities of the ketone and enol absorption bands in the different solvents to qualitatively assess the shift in the tautomeric equilibrium. Polar protic solvents like ethanol are expected to stabilize the keto form through hydrogen bonding, thus reducing the relative intensity of the enol peak.[1][12][18]

Interpreting the Results

The spectra obtained will provide a clear visual comparison. In a non-polar solvent like cyclohexane, a more significant shoulder or a distinct peak corresponding to the enol tautomer at a longer wavelength might be observable. Conversely, in a polar protic solvent like ethanol, the spectrum is expected to be dominated by the absorption bands of the ketone tautomer, with the enol peak being significantly diminished or absent. This solvatochromic behavior provides strong evidence for the existence of the keto-enol equilibrium and allows for a qualitative or even quantitative assessment of the equilibrium constant in different environments.[9]

Conclusion

UV-Vis spectroscopy offers a robust and accessible method for comparing the electronic structures of the ketone and enol tautomers of 1-(4-Ethylphenyl)ethan-1-one. The distinct spectral signatures, arising from the differences in their conjugated systems, allow for their individual identification and the study of their equilibrium dynamics. The ketone is characterized by a strong π→π* transition at shorter wavelengths and a weak n→π* transition at longer wavelengths, while the enol exhibits a strong, red-shifted π→π* transition due to its extended conjugation. By carefully selecting solvents and applying a rigorous experimental protocol, researchers can gain valuable insights into the tautomeric behavior of this and similar compounds, which is critical for applications in medicinal chemistry and materials science.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(4-Ethylphenyl)ethen-1-ol

Introduction: The Critical Role of Chemical Identity in Safe Disposal

In the landscape of pharmaceutical research and development, meticulous attention to procedural detail is paramount, not only for experimental success but for ensuring the safety of personnel and the protection of our environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-(4-Ethylphenyl)ethen-1-ol. A crucial first step in any disposal procedure is the precise identification of the chemical species being handled. 1-(4-Ethylphenyl)ethen-1-ol is an enol, a class of compounds that often exists in equilibrium with a more stable ketone tautomer. In this case, the compound readily tautomerizes to its stable ketone form, 4'-Ethylacetophenone (CAS No. 937-30-4) . Therefore, for all practical and regulatory purposes, the waste generated will be the ketone. This guide is structured around the safe handling and disposal of this stable form. Adherence to these protocols is not merely a matter of compliance but a cornerstone of a robust safety culture.

Part 1: Hazard Profile and Chemical Characterization

Understanding the intrinsic hazards of a substance is the foundation of its safe management. 4'-Ethylacetophenone is classified as a combustible liquid and presents several health hazards that necessitate careful handling.[1][2][3] Improper disposal can lead to environmental contamination and poses risks to public health.[4]

Table 1: Physicochemical Properties and Hazard Classifications for 4'-Ethylacetophenone

Property	Value	Source(s)
CAS Number	937-30-4	[5]
Molecular Formula	C₁₀H₁₂O	[5]
Molecular Weight	148.20 g/mol	[5]
Appearance	Liquid	[6]
Flash Point	90 °C / 194 °F	[2]
GHS Classification	Combustible Liquid (Category 4)	[1][2]
Acute Toxicity, Oral (Category 4)	[3]
Skin Irritation (Category 2)	[3][7]
Serious Eye Irritation (Category 2A)	[3][7]
Specific target organ toxicity — single exposure (Category 3), Respiratory system	[3][7]
Incompatibilities	Strong oxidizing agents, Strong bases, Acid anhydrides, Acid chlorides	[2][6][8]

Part 2: Regulatory Imperatives: A Framework for Compliance

The disposal of chemical waste in a laboratory setting is rigorously governed by federal, state, and local regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), the EPA establishes the framework for "cradle-to-grave" management of hazardous waste.[4] This includes waste characterization, accumulation, transport, and disposal. Academic laboratories may operate under the alternative requirements of 40 CFR Part 262, Subpart K, which provides specific guidelines for managing hazardous waste in these settings.[9][10]

• Occupational Safety and Health Administration (OSHA): OSHA's standards, particularly the Hazardous Waste Operations and Emergency Response (HAZWOPER) standard (29 CFR 1910.120) and the Hazard Communication Standard (29 CFR 1910.1200), are designed to protect workers who may be exposed to hazardous substances.[11][12][13] These regulations mandate written safety plans, employee training, and clear communication of chemical hazards.[13][14]

It is essential for all laboratory personnel to be familiar not only with these federal standards but also with their institution's specific Chemical Hygiene Plan and to consult with their Environmental Health & Safety (EHS) department for guidance.[15]

Part 3: Step-by-Step Disposal Protocol

This protocol provides a systematic workflow for managing 1-(4-Ethylphenyl)ethen-1-ol (as 4'-Ethylacetophenone) waste from the point of generation to its final collection for disposal.

Step 1: Immediate Segregation at the Point of Generation

The first and most critical step is to prevent the mixing of incompatible waste streams.

• Identify the Waste: As soon as a process generates 4'-Ethylacetophenone waste (e.g., residual material, contaminated solvents, reaction byproducts), it must be identified as chemical waste.

• Segregate Incompatibles: This waste must be kept separate from strong oxidizing agents, strong bases, and other incompatible materials to prevent dangerous chemical reactions.[2][6]

• Designate a Satellite Accumulation Area (SAA): The waste should be accumulated at or near the point of generation in a designated SAA that is under the control of laboratory personnel.[16][17] This could be a specific location within a chemical fume hood or a designated secondary containment bin in the lab.

Step 2: Container Selection and Labeling

Proper containment and labeling are mandated by law and are crucial for safety and proper disposal.

• Choose a Compatible Container: Use a container that is in good condition, leak-proof, and chemically compatible with the waste.[4][16] For 4'-Ethylacetophenone, a high-density polyethylene (HDPE) or glass container is appropriate.

• Keep the Container Closed: The container must be kept tightly sealed at all times except when waste is being added.[16][18] This minimizes the release of combustible vapors. Do not leave a funnel in the container opening.[16]

• Apply a Hazardous Waste Label: Affix a completed hazardous waste label to the container before adding the first drop of waste. The label must include:

  • The words "Hazardous Waste" .[16]

  • The full chemical name: "4'-Ethylacetophenone" (do not use formulas or abbreviations).[16]

  • An accurate estimation of the percentage of each component if it is a mixture.

  • The relevant hazard characteristics (e.g., Ignitable, Irritant).

Step 3: Waste Accumulation and Storage

The SAA has strict operational requirements to ensure safety and compliance.

• Volume Limits: A laboratory can accumulate up to 55 gallons of hazardous waste in an SAA.[9][17] However, it is best practice to maintain the smallest possible volume and schedule regular pickups.[18]

• Secondary Containment: Place all liquid waste containers in a secondary containment system, such as a chemically resistant tray or bin.[18][19] The containment must be large enough to hold 110% of the volume of the largest container or 10% of the total volume of all containers, whichever is greater.[19]

• Storage Location: Store the waste container below eye level and away from heat, sparks, or open flames.[1][20]

Step 4: Arranging for Final Disposal

Laboratory personnel are prohibited from disposing of this chemical waste via sanitary sewer or regular trash.[18][21]

• Contact EHS for Pickup: Once the waste container is approximately 90% full, contact your institution's Environmental Health & Safety (EHS) or equivalent department to schedule a waste pickup.[16]

• Professional Disposal: The EHS department will coordinate with a licensed hazardous waste hauler for transportation to a permitted Treatment, Storage, and Disposal Facility (TSDF).[22] The most common disposal method for this type of organic waste is high-temperature incineration at an approved facility.[1][2][22]

• Documentation: Ensure all institutional paperwork related to the waste pickup is completed accurately. This documentation is a critical part of the "cradle-to-grave" tracking required by the EPA.[22]

Caption: Workflow for the safe disposal of 1-(4-Ethylphenyl)ethen-1-ol waste.

Part 4: Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release.

• Assess the Situation: If a spill occurs, immediately assess the risk. For a small, manageable spill (a few milliliters) in a well-ventilated area, laboratory personnel may proceed with cleanup. For large spills, or any spill in a poorly ventilated area, evacuate immediately and contact emergency personnel and the EHS office.

• Personal Protective Equipment (PPE): Before addressing a small spill, don appropriate PPE, including chemical-resistant gloves (nitrile is acceptable for incidental contact), safety goggles or a face shield, and a lab coat.[2][23]

• Contain and Absorb: Confine the spill and absorb it with an inert material such as sand, vermiculite, or a commercial chemical absorbent.[2] Do not use combustible materials like paper towels to absorb large quantities.

• Clean and Decontaminate: Once absorbed, carefully scoop the material into a designated hazardous waste container. Clean the spill area with soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup (absorbent, gloves, etc.) must be disposed of as hazardous waste following the protocol outlined in Part 3.

Part 5: Waste Minimization and Best Practices

A core principle of modern laboratory management and environmental stewardship is waste minimization.[18]

• Scale Reduction: Whenever possible, reduce the scale of experiments to generate less waste.

• Inventory Management: Maintain an accurate inventory of chemicals to avoid purchasing duplicates and to track expiration dates.[18] Expired chemicals contribute significantly to the waste stream.

• Substitution: Where scientifically viable, substitute with less hazardous materials.

By integrating these principles, researchers can significantly reduce the environmental footprint and operational costs associated with chemical waste disposal.

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Advanced Safety and Handling Protocol: 1-(4-Ethylphenyl)ethen-1-ol &amp; Its Keto Tautomer

As a Senior Application Scientist, I frequently consult on the handling of highly reactive, transient chemical intermediates. 1-(4-Ethylphenyl)ethen-1-ol is the highly reactive enol tautomer of the stable ketone 4'-ethylacetophenone (CAS: 937-30-4)[1]. In laboratory and drug development settings, this enol is rarely handled in isolation; rather, it is generated in situ via base-promoted enolization or photochemical excitation (such as Norrish-Yang processes) for downstream electrophilic trapping[2].

Because the enol rapidly tautomerizes back to the stable ketone under ambient conditions, any safety and operational protocol must account for a dual-hazard environment: the combustible, irritating nature of the ketone precursor[3], and the highly reactive reagents (like Lithium Diisopropylamide or strong acids) required to stabilize the enol/enolate form. The following guide provides a self-validating system for safely managing this chemical workflow.

Quantitative Hazard Data

Before designing a handling protocol, we must establish the physicochemical baseline of the stable precursor, as this dictates our storage, ventilation, and fire-suppression strategies.

Property / Hazard	Value / Specification	Source
Chemical Name	4'-Ethylacetophenone (Stable Precursor)	[4]
CAS Number	937-30-4	[4]
Boiling Point	125 °C at 20 mmHg	[4]
Flash Point	90 - 91 °C (Closed Cup)	[4]
Density	0.993 g/mL at 25 °C	[5]
GHS Classification	Combustible Liquid (H227), Irritant (H302, H315, H319, H335)	[6]

Personal Protective Equipment (PPE) Matrix

To establish a trustworthy safety system, PPE selection must be driven by the mechanistic realities of enol chemistry. The electron-rich double bond of 1-(4-Ethylphenyl)ethen-1-ol makes it a potent nucleophile[7], meaning the reaction environment is inherently reactive and hazardous.

• Eye & Face Protection:

  • Specification: ANSI Z87.1-compliant splash goggles combined with a full-face shield[3].

  • Causality: Enolization requires strong bases or acids. An accidental splash of an enolate solution containing unquenched base can cause severe, irreversible corneal saponification.

• Hand Protection:

  • Specification: Double-gloving is mandatory. Inner glove: standard nitrile. Outer glove: Heavy-duty butyl rubber.

  • Causality: Ketones, including 4'-ethylacetophenone, rapidly permeate and degrade standard thin nitrile gloves, leading to transdermal exposure and systemic irritation[3].

• Body Protection:

  • Specification: Flame-resistant (FR) lab coat (e.g., Nomex) and a chemical-resistant apron.

  • Causality: The ketone precursor is combustible (Flash point 91 °C)[4]. When handling it near ignition sources or pyrophoric enolization reagents, the risk of localized flash fires is significantly elevated[3].

• Respiratory Protection:

  • Specification: Conduct all operations in a certified chemical fume hood with a minimum face velocity of 100 fpm.

  • Causality: Vapors of the ketone precursor cause respiratory tract irritation (H335) and central nervous system effects such as dizziness and nausea[6].

Operational Plan: In Situ Generation and Handling

The following step-by-step methodology ensures the safe generation and trapping of 1-(4-Ethylphenyl)ethen-1-ol while mitigating the risks of auto-oxidation and thermal runaway.

Step 1: Atmospheric Control Purge a flame-dried Schlenk flask with ultra-high purity Argon. Causality: The enol/enolate is highly susceptible to rapid oxidation by atmospheric oxygen, which degrades the intermediate and generates hazardous, potentially explosive peroxide byproducts.

Step 2: Precursor Loading Dissolve 4'-ethylacetophenone in an anhydrous, aprotic solvent (e.g., Tetrahydrofuran) under positive inert gas pressure[5].

Step 3: Thermal Regulation Chill the reaction vessel to -78 °C using a dry ice/acetone bath. Causality: Low temperatures suppress unwanted aldol self-condensation of the ketone and stabilize the kinetic enolate, preventing exothermic runaway.

Step 4: Enolization Add the strong base (e.g., LDA) dropwise via a syringe pump. The base deprotonates the alpha-carbon, shifting the equilibrium to the stabilized 1-(4-Ethylphenyl)ethen-1-ol enolate.

Step 5: Electrophilic Trapping Introduce the electrophile (e.g., Trimethylsilyl chloride) to trap the enol as a stable silyl enol ether, terminating the high-risk reactive phase and yielding a stable functionalized product.

Reaction pathway: In situ generation and trapping of 1-(4-Ethylphenyl)ethen-1-ol.

Disposal and Quenching Plan

A safe disposal protocol must neutralize the reactive enol/enolate without triggering a runaway exothermic tautomerization or solvent ignition[3].

Step 1: Thermal Equilibration Ensure the reaction mixture is cooled to at least 0 °C before attempting to quench.

Step 2: Chemical Quenching Slowly add a weak aqueous acid, such as saturated Ammonium Chloride ( NH4​Cl ), dropwise under vigorous stirring. Causality: Weak acids safely protonate any unreacted enolate back to the stable 4'-ethylacetophenone without generating the extreme heat associated with strong mineral acids (like HCl or H2​SO4​ ).

Step 3: Phase Separation Transfer the quenched mixture to a separatory funnel. Extract the organic phase containing the stable ketone and reaction solvent.

Step 4: Waste Segregation Dispose of the organic layer in a designated, clearly labeled "Combustible Non-Halogenated Organic Waste" container. Do not mix with oxidizing agents, as 4'-ethylacetophenone is incompatible with strong oxidizers[3]. Send for EPA-approved incineration[8].

Step-by-step quenching and disposal workflow for reactive enol mixtures.

References

• BenchChem. "A Comparative Guide to the Reactivity of 4'-Ethylacetophenone." 7

• National Institutes of Health (PMC). "The past, present, and future of the Yang reaction." 2

• Sigma-Aldrich. "4'-Ethylacetophenone 97% (CAS 937-30-4)." 4

• ChemScene. "937-30-4 | 1-(4-Ethylphenyl)ethanone."6

• NIST WebBook. "Ethanone, 1-(4-ethylphenyl)-." 1

• Fisher Scientific. "SAFETY DATA SHEET - Ethanone, 1-(4-ethylphenyl)-." 3

• ChemicalBook. "4-Ethylacetophenone | 937-30-4." 5

• TCI Chemicals. "4'-Ethylacetophenone | 937-30-4." 8

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• 4. 4′-乙基苯乙酮 97% | Sigma-Aldrich [sigmaaldrich.com]
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